Cas no 2580237-17-6 (2-{(benzyloxy)carbonylamino}-4-(4-bromophenyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-(4-bromophenyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 2580237-17-6
• MF: C₁₈H₁₃BrN₂O₄S
• MW: 433.275822401047
• CID: 5661937
• PubChem ID: 165888315
• Update Time: 2025-10-16

2-{(benzyloxy)carbonylamino}-4-(4-bromophenyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580237-17-6
• 2-{[(benzyloxy)carbonyl]amino}-4-(4-bromophenyl)-1,3-thiazole-5-carboxylic acid
• EN300-27723608
• 2-{(benzyloxy)carbonylamino}-4-(4-bromophenyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C18H13BrN2O4S/c19-13-8-6-12(7-9-13)14-15(16(22)23)26-17(20-14)21-18(24)25-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,22,23)(H,20,21,24)
• InChI Key： CELHALCQPDTZGF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C(=O)O)SC(NC(=O)OCC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 431.97794g/mol
• Monoisotopic Mass: 431.97794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-(4-bromophenyl)-1,3-thiazole-5-carboxylic acid

2-{(benzyloxy)carbonylamino}-4-(4-bromophenyl)-1,3-thiazole-5-carboxylic acid (CAS No. 2580237-17-6): A Comprehensive Overview

2-{(benzyloxy)carbonylamino}-4-(4-bromophenyl)-1,3-thiazole-5-carboxylic acid (CAS No. 2580237-17-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The benzyloxy and bromophenyl substituents in the structure of this compound contribute to its distinct chemical and biological characteristics. The benzyloxy group enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution. On the other hand, the bromophenyl group introduces a halogen atom that can participate in various interactions, such as π-π stacking and halogen bonding, which are crucial for molecular recognition and binding to biological targets.

Recent studies have highlighted the potential of 2-{(benzyloxy)carbonylamino}-4-(4-bromophenyl)-1,3-thiazole-5-carboxylic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the compound effectively disrupts the enzyme's function, leading to a significant reduction in tumor growth in vitro and in vivo.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, 2-{(benzyloxy)carbonylamino}-4-(4-bromophenyl)-1,3-thiazole-5-carboxylic acid was evaluated for its antimicrobial properties. The results showed that the compound possesses broad-spectrum activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics. The mechanism of action was attributed to its ability to interfere with bacterial cell wall synthesis and membrane integrity.

The synthesis of 2-{(benzyloxy)carbonylamino}-4-(4-bromophenyl)-1,3-thiazole-5-carboxylic acid involves several steps, including the formation of a thiazole ring and the introduction of functional groups. One common synthetic route involves the reaction of 4-bromoacetophenone with thiourea to form a thiazole intermediate, followed by further functionalization to introduce the benzyloxy and carbonylamino groups. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 2-{(benzyloxy)carbonylamino}-4-(4-bromophenyl)-1,3-thiazole-5-carboxylic acid have also been extensively studied. The compound is characterized by its high solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays. Additionally, it exhibits good stability under standard laboratory conditions, ensuring consistent performance in different experimental setups.

In terms of safety and toxicity, preliminary studies have shown that 2-{(benzyloxy)carbonylamino}-4-(4-bromophenyl)-1,3-thiazole-5-carboxylic acid is well-tolerated at therapeutic concentrations. However, further investigations are required to fully understand its long-term effects and potential side effects. Researchers are currently conducting comprehensive toxicity studies to evaluate its safety profile before advancing it to clinical trials.

The potential applications of 2-{(benzyloxy)carbonylamino}-4-(4-bromophenyl)-1,3-thiazole-5-carboxylic acid extend beyond cancer therapy and antimicrobial agents. Recent research has explored its use as a lead compound for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary studies have shown that this compound can modulate key pathways involved in neurodegeneration, offering new avenues for therapeutic intervention.

In conclusion, 2-{(benzyloxy)carbonylamino}-4-(4-bromophenyl)-1,3-thiazole-5-carboxylic acid (CAS No. 2580237-17-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.